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Compound of Interest

Compound Name: Pentachloropyridine

Cat. No.: B147404

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
pentachloropyridine (CAS No. 2176-62-7). The following procedures are designed to ensure
the safety of laboratory personnel and compliance with environmental regulations.
Researchers, scientists, and drug development professionals should adhere to these
guidelines to minimize risks associated with this hazardous chemical.

Pentachloropyridine is a hazardous substance that is harmful if swallowed, causes skin and
eye irritation, and may cause respiratory irritation.[1][2] It is also very toxic to aquatic life with
long-lasting effects.[3] Therefore, proper handling and disposal are critical.

Immediate Safety Precautions

Before handling pentachloropyridine, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

o Eye Protection: Safety glasses with side-shields or goggles.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

« Skin and Body Protection: A lab coat, long-sleeved shirt, and pants. In cases of potential
splashing, an apron or chemical-resistant suit should be worn.
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» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a NIOSH-
approved respirator is necessary.[2]

In the event of exposure, follow these first-aid measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[1]

Skin: Remove contaminated clothing and wash the affected area with soap and water.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1]
Spill Management

In the event of a pentachloropyridine spill:

» Evacuate the area and restrict access.

» Eliminate all ignition sources.

» Ventilate the area.

e Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand,
earth, or vermiculite.[2]

o Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

[2]

Clean the spill area with a suitable decontamination solution.

Disposal Plan and Procedures

Pentachloropyridine waste is classified as hazardous and must be disposed of accordingly.[4]
Under no circumstances should it be disposed of down the drain or in regular trash.[2]

Step-by-Step Disposal Protocol:
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e Segregation: Keep pentachloropyridine waste separate from other chemical waste streams
to avoid incompatible reactions. It is incompatible with strong oxidizing agents and strong
bases.[4][5]

e Containerization:

o For solid pentachloropyridine waste, use a designated, clearly labeled, and sealed
hazardous waste container.[3]

o For solutions containing pentachloropyridine, use a designated, sealed, and labeled
container for halogenated organic waste.[3]

e Labeling: Label the waste container clearly with "Hazardous Waste," "Pentachloropyridine,”
and the associated hazard symbols (e.g., harmful, irritant, environmentally hazardous).

o Storage: Store the waste container in a cool, dry, and well-ventilated secondary containment
area, away from incompatible materials.

o Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect
and transport the waste. The primary recommended method of disposal is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[2]

o Documentation: Maintain a record of the amount of pentachloropyridine waste generated
and the date of disposal.

Quantitative Data Summary

Property Value Reference
CAS Number 2176-62-7 [11[5]
Molecular Formula C5CI5N [4]

UN Number 3077 [2]

Hazard Class 9 [2]

Packing Group 1 [2]

Oral LD50 (Rat) 435 mg/kg [3]
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Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
pentachloropyridine.
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Pentachloropyridine Disposal Workflow

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b147404?utm_src=pdf-body-img
https://www.benchchem.com/product/b147404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This information is intended as a guide and does not supersede institutional or regulatory
requirements. Always consult your institution's Environmental Health and Safety (EHS)
department and local regulations for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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